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Compound of Interest

Compound Name: Lalioside

Cat. No.: B1674333

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of
Lalioside (CAS No. 116964-03-5). Given the absence of a specific Safety Data Sheet (SDS)
for Lalioside, this guidance is based on its chemical classification as a phenolic glycoside and
acetophenone glucoside, with potential characteristics of a triterpenoid saponin. Professionals
handling this compound must exercise caution and adhere to all local, state, and federal
regulations regarding hazardous waste disposal.

l. Understanding the Compound: Chemical
Properties of Lalioside

Lalioside is a natural glycoside with a molecular formula of C1aH1sO10 and a molecular weight
of 346.29 g/mol . Its structure contains a phenolic group and an acetophenone moiety linked to
a glucose unit. While specific toxicity and ecotoxicity data for Lalioside are not readily
available, its structural components suggest that it should be handled as a potentially
hazardous substance. The phenolic group indicates potential for environmental toxicity,
particularly to aquatic life. The acetophenone component is a known combustible liquid that is
harmful if swallowed and causes serious eye irritation.

Quantitative Data Summary
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Since specific quantitative data for Lalioside is unavailable, the following table includes

information for related compounds to provide a basis for risk assessment.

Property Lalioside (CAS: Acetophenone Phenol (CAS: 108-
116964-03-5) (CAS: 98-86-2) 95-2)

Molecular Formula C14H18010 CsHsO CsHeO

Molecular Weight 346.29 g/mol 120.15 g/mol 94.11 g/mol

Physical State Solid (Assumed) Liquid Solid

Boiling Point

Data not available

202 °C (40.9 °F)

181.7 °C (359.1 °F)

Melting Point

Data not available

19-20 °C (66-68 °F)

40.5 °C (104.9 °F)

Solubility in Water

Data not available

5.5 g/L

83 g/L at 20 °C

Toxicity

Data not available

LD50 Oral (rat): 815
mg/kg

LD50 Oral (rat): 317
mg/kg

Environmental

Hazards

Data not available

Harmful to aquatic life.

Toxic to aquatic life
with long-lasting

effects.

Il. Experimental Protocols: Safe Handling and
Disposal Procedures

The following step-by-step guidance outlines the recommended procedures for the safe

disposal of Lalioside.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile),

and safety glasses or goggles.

2. Waste Segregation and Collection:

¢ Solid Waste: Collect solid Lalioside waste, including contaminated consumables (e.qg.,

weigh boats, kimwipes), in a dedicated, clearly labeled hazardous waste container. The
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container should be made of a compatible material, such as high-density polyethylene
(HDPE).

Liguid Waste: Solutions containing Lalioside should be collected in a separate, sealed, and
clearly labeled hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.

Empty Containers: "Empty" containers that held Lalioside should be treated as hazardous
waste unless triple-rinsed with a suitable solvent. The rinsate must be collected as
hazardous liquid waste.

. Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name
"Lalioside," its CAS number (116964-03-5), and the approximate concentration and quantity.

. Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials. Follow institutional guidelines for satellite accumulation of
hazardous waste.

. Disposal:

Do not dispose of Lalioside down the drain. Due to its phenolic structure, it is potentially
harmful to aquatic organisms.

Arrange for disposal through your institution's Environmental Health and Safety (EH&S)
department or a licensed hazardous waste disposal contractor.

. Spill Management:
In case of a spill, evacuate the area and prevent others from entering.

For small spills of solid material, carefully sweep it up, avoiding dust generation, and place it
in the designated hazardous waste container.
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» For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in the hazardous waste container.

o For large spills, contact your institution's EH&S department immediately.

lll. Visual Guidance: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Lalioside.
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Caption: Logical workflow for the proper disposal of Lalioside waste.

Disclaimer: This information is intended for guidance purposes only and is based on the known
chemical properties of related compounds. A comprehensive risk assessment should be
conducted by qualified personnel before handling and disposing of Lalioside. Always consult
your institution's specific safety and disposal protocols and comply with all applicable
regulations.

 To cite this document: BenchChem. [Proper Disposal of Lalioside: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674333#lalioside-proper-disposal-procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1674333?utm_src=pdf-body
https://www.benchchem.com/product/b1674333?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674333?utm_src=pdf-body
https://www.benchchem.com/product/b1674333?utm_src=pdf-body
https://www.benchchem.com/product/b1674333#lalioside-proper-disposal-procedures
https://www.benchchem.com/product/b1674333#lalioside-proper-disposal-procedures
https://www.benchchem.com/product/b1674333#lalioside-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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